![molecular formula C14H15F2NO3 B7627759 4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid](/img/structure/B7627759.png)
4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in 1969 and has been used clinically since 1978. Diflunisal is a salicylic acid derivative and is structurally similar to aspirin.
Mechanism of Action
4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid inhibits the activity of COX enzymes by binding irreversibly to the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandins, which are involved in the inflammatory response. This compound also inhibits the activity of the enzyme lipoxygenase, which is involved in the production of leukotrienes, another type of inflammatory mediator.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It reduces pain and inflammation by inhibiting the production of prostaglandins and leukotrienes. This compound also has antipyretic effects by inhibiting the production of prostaglandins in the hypothalamus, which is responsible for regulating body temperature.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid in lab experiments is that it is a non-selective COX inhibitor, meaning that it inhibits both COX-1 and COX-2 enzymes. This makes it useful for studying the role of COX enzymes in the inflammatory response. However, one limitation of using this compound is that it binds irreversibly to the active site of the COX enzyme, which can make it difficult to study the kinetics of the enzyme.
Future Directions
There are several future directions for the study of 4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid. One area of research is the development of more selective COX inhibitors that target only COX-2 enzymes, which are involved in the inflammatory response but not in the maintenance of normal physiological functions. Another area of research is the development of new drugs that target other inflammatory mediators, such as cytokines and chemokines. Additionally, there is ongoing research on the use of this compound in the treatment of other conditions, such as Alzheimer's disease and cancer.
Synthesis Methods
The synthesis of 4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid involves the reaction of 4-aminobenzoic acid with 4,4-difluorocyclohexanone. The reaction is catalyzed by a base such as potassium carbonate and is carried out in an organic solvent such as dimethylformamide. The resulting product is then purified using recrystallization.
Scientific Research Applications
4-[(4,4-Difluorocyclohexanecarbonyl)amino]benzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. This compound is a non-selective COX inhibitor, meaning that it inhibits both COX-1 and COX-2 enzymes.
Properties
IUPAC Name |
4-[(4,4-difluorocyclohexanecarbonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2NO3/c15-14(16)7-5-9(6-8-14)12(18)17-11-3-1-10(2-4-11)13(19)20/h1-4,9H,5-8H2,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JITOWRONCDATIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)NC2=CC=C(C=C2)C(=O)O)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.